2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)-N-phenethylacetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfinyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-24-19(17-8-10-18(27-2)11-9-17)14-23-21(24)28(26)15-20(25)22-13-12-16-6-4-3-5-7-16/h3-11,14H,12-13,15H2,1-2H3,(H,22,25)
• InChI Key: CKVQOWSOIKAVNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1S(=O)CC(=O)NCCC2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central imidazole ring. The exact structure would depend on the specific locations of the sulfinyl and acetamide groups on the imidazole ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The imidazole ring is aromatic and relatively stable. The sulfinyl group could potentially be involved in oxidation or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like sulfinyl and acetamide would likely make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, it would interact with biological molecules in the body. The exact mechanism of action would depend on the specific biological target.